Cas no 889996-84-3 (2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 889996-84-3
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 6782802
• Update Time: 2025-05-20

2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C16H20N4O2/c1-3-18-6-8-19(9-7-18)15-13(11-21)16(22)20-10-12(2)4-5-14(20)17-15/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： JOVRLEZXHGPIRV-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(N=C2C=CC(C)=CN21)N1CCN(CC)CC1

Additional information on 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

Professional Introduction to 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 889996-84-3)

2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex and highly functional molecular structure. This compound, identified by its CAS number 889996-84-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound consists of a pyrido[1,2-a]pyrimidine core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design.

The pyrido[1,2-a]pyrimidine moiety is particularly noteworthy as it is frequently incorporated into bioactive molecules due to its ability to interact with various biological targets. In this specific compound, the presence of a carbaldahyde functional group at the 3-position and an ethylpiperazine substituent at the 4-position introduces unique reactivity and binding properties. These features make it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing targeted therapies. The pyrido[1,2-a]pyrimidine scaffold, in particular, has been extensively studied for its role in modulating biological pathways associated with cancer, inflammation, and neurodegenerative diseases. The aldehyde group in this compound not only serves as a reactive site for further chemical modifications but also contributes to its potential pharmacological activity.

The ethylpiperazine substituent is another critical feature that enhances the pharmacological profile of this compound. Piperazine derivatives are known for their ability to interact with serotonin and dopamine receptors, making them valuable in the treatment of psychiatric and neurological disorders. The incorporation of an ethyl group at the 4-position of piperazine adds an additional layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

In the context of current research, this compound has been investigated for its potential role in inhibiting key enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of pyrido[1,2-a]pyrimidine can exhibit inhibitory effects on kinases and other enzymes relevant to cancer progression. The carbaldahyde group at the 3-position provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule.

The synthesis of 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the aldehyde functionality at the 3-position necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have indicated that it may possess inhibitory activity against certain enzymes and receptors associated with diseases such as cancer and neurological disorders. These findings underscore the importance of exploring novel heterocyclic compounds like this one for developing next-generation therapeutics.

The structural features of 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde make it a versatile scaffold for further chemical modifications. Researchers can explore various strategies to enhance its pharmacological activity and selectivity. For example, introducing additional functional groups or altering the substitution pattern on the piperazine ring could lead to compounds with improved therapeutic profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural properties make it suitable for use in chemical biology studies aimed at understanding disease mechanisms at a molecular level. Additionally, it could serve as a valuable tool for developing probes and inhibitors for high-throughput screening assays.

In conclusion, 2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 889996-84-3) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and functional groups offer numerous opportunities for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.